Cas no 863452-71-5 (2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide)

• Product Name: 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• CAS No: 863452-71-5
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 6613269
• PubChem ID: 7118754
• Update Time: 2025-05-21

2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• 2-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(2-methylphenyl)acetamide
• 2-((3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(o-tolyl)acetamide
• F0682-0014
• 2-({3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide
• AKOS024596144
• 863452-71-5

• Inchi： 1S/C20H18N6OS/c1-14-7-5-6-10-16(14)23-17(27)12-28-20-18-19(21-13-22-20)26(25-24-18)11-15-8-3-2-4-9-15/h2-10,13H,11-12H2,1H3,(H,23,27)
• InChI Key： GTZKFQGBOBQTPQ-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1C)=O)C1=C2C(=NC=N1)N(CC1C=CC=CC=1)N=N2

Computed Properties

• Exact Mass: 390.12628039g/mol
• Monoisotopic Mass: 390.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Additional information on 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide

Introduction to 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide (CAS No. 863452-71-5)

2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 863452-71-5, represents a convergence of multiple chemical functionalities that make it a promising candidate for further research and development. The structural framework of this molecule incorporates a triazolopyrimidine core, which is a well-documented scaffold in the design of bioactive molecules. The presence of a benzyl group and a sulfanyl moiety further enhances its potential as an intermediate in the synthesis of more complex pharmacological agents.

The triazolopyrimidine moiety is particularly noteworthy due to its ability to interact with biological targets in diverse ways. This heterocyclic system has been extensively studied for its role in modulating various biological pathways, including those relevant to inflammation, cancer, and infectious diseases. The sulfanyl group, on the other hand, introduces a polar characteristic to the molecule, which can influence its solubility and bioavailability. These features collectively contribute to the compound's potential as a lead molecule in drug discovery efforts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of triazolopyrimidine derivatives. Studies have shown that these compounds can exhibit inhibitory activity against enzymes and receptors involved in disease pathogenesis. For instance, derivatives of triazolopyrimidine have been investigated for their potential to inhibit kinases, which are often overactive in cancer cells. The specific substitution pattern in 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide may confer selectivity for certain biological targets while minimizing off-target effects.

The N-(2-methylphenyl)acetamide moiety adds another layer of complexity to the molecule's pharmacological profile. This group is commonly found in pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. The methylphenyl ring provides a hydrophobic surface that can interact favorably with lipid-rich environments within cells, potentially improving cellular uptake and distribution. Moreover, the acetamide functionality can participate in hydrogen bonding interactions, which are crucial for maintaining stable binding to biological targets.

The synthesis of 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the triazolopyrimidine core typically begins with the condensation of appropriate precursors under controlled conditions. Subsequent functionalization with the sulfanyl group and the N-(2-methylphenyl)acetamide moiety follows, each step requiring precise control over reaction parameters such as temperature, solvent choice, and catalyst selection. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

Evaluation of the pharmacological properties of 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)-N-(2-methylphenyl)acetamide has been conducted using both in vitro and in vivo models. In vitro studies have focused on assessing its interaction with various enzymes and receptors relevant to human health. Initial results suggest that this compound exhibits promising activity against certain targets without significant toxicity at tested concentrations. These findings warrant further investigation into its potential therapeutic applications.

In vivo studies are essential for validating the translational potential of 2-({3-benzyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl} strong>sulfanyl})-N-(2-methylphenyl)acetamide from preclinical observations to clinical efficacy. Animal models provide a platform for evaluating pharmacokinetics, pharmacodynamics, and safety profiles before human trials can commence. The compound's absorption distribution metabolism and excretion (ADME) properties will be critical factors in determining its suitability for therapeutic use. Additionally , long-term toxicity studies will be necessary to ensure that any potential benefits outweigh risks associated with prolonged exposure.

The growing interest in heterocyclic compounds like triazolopyrimidine derivatives underscores their versatility as pharmacophores . Researchers continue to explore new synthetic routes , functionalization strategies , and application areas for these molecules . The development of innovative computational tools has also accelerated drug discovery efforts by enabling rapid screening of large libraries of compounds based on their predicted biological activity . Such advancements hold promise for accelerating the identification , optimization , and commercialization process new therapeutics targeting unmet medical needs . p > < p > Looking ahead , future research on 86345 271_5 may include exploring its role combination therapies , investigating mechanisms underlying observed effects , optimizing synthetic pathways enhancing overall efficacy reducing side effects . Collaborative efforts between academia industry regulators will be essential ensure timely translation promising candidates into safe effective treatments patients worldwide . p > < p > As our understanding molecular interactions evolves , so too does our capacity design tailor-made therapeutics addressing complex diseases head-on . Compounds such as 86_34_271_5 exemplify this progress by integrating cutting-edge chemical biology insights practical pharmaceutical solutions improving human health outcomes across diverse conditions . p >